Cas no 1694751-47-7 (Benzenemethanesulfonamide, 3-bromo-2-fluoro-)

• Product Name: Benzenemethanesulfonamide, 3-bromo-2-fluoro-
• CAS No: 1694751-47-7
• MF: C₇H₇BrFNO₂S
• MW: 268.103383302689
• CID: 5245509
• Update Time: 2026-03-08

Benzenemethanesulfonamide, 3-bromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-bromo-2-fluoro-
• (3-bromo-2-fluorophenyl)methanesulfonamide

• Inchi： 1S/C7H7BrFNO2S/c8-6-3-1-2-5(7(6)9)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： ZUYBMJYQPOIYHR-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=CC(Br)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzenemethanesulfonamide, 3-bromo-2-fluoro-

Benzenemethanesulfonamide, 3-bromo-2-fluoro- (CAS No. 1694751-47-7): A Comprehensive Overview

Benzenemethanesulfonamide, 3-bromo-2-fluoro- (CAS No. 1694751-47-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its benzene ring substituted with a methanesulfonamide group and halogen atoms at specific positions, exhibits intriguing chemical behavior that makes it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Benzenemethanesulfonamide, 3-bromo-2-fluoro- consists of a benzene core with a methanesulfonamide functional group (-SO₂NH₂) and fluorine and bromine atoms attached at the 2nd and 3rd positions, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of both bromine and fluorine substituents enhances its potential as a building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them attractive candidates for drug discovery. The introduction of halogen atoms into the sulfonamide framework can further modulate these properties, leading to the development of more potent and selective therapeutic agents.

Benzenemethanesulfonamide, 3-bromo-2-fluoro- has been studied in various contexts, particularly in the design of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, research has shown that sulfonamide derivatives can interact with key enzymes such as kinases and proteases, disrupting critical signaling pathways that contribute to tumor growth. The specific substitution pattern in Benzenemethanesulfonamide, 3-bromo-2-fluoro- makes it a promising scaffold for developing inhibitors that exhibit high affinity and selectivity for these targets.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex pharmacophores. The bromo and fluoro substituents provide handles for further functionalization through techniques such as cross-coupling reactions, allowing chemists to introduce additional groups that can enhance biological activity or improve pharmacokinetic properties. This flexibility makes Benzenemethanesulfonamide, 3-bromo-2-fluoro- an invaluable tool in medicinal chemistry.

The synthesis of Benzenemethanesulfonamide, 3-bromo-2-fluoro- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the process begins with the bromination of a fluorobenzene derivative followed by sulfonation to introduce the methanesulfonamide group. Advanced synthetic methodologies have been employed to improve efficiency and minimize side reactions, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of Benzenemethanesulfonamide, 3-bromo-2-fluoro- has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes associated with cancer cell proliferation. Additionally, preliminary in vivo experiments suggest that it may exhibit favorable toxicity profiles when compared to existing chemotherapeutic agents. These findings underscore its potential as a lead compound for further drug development efforts.

The role of computational chemistry in understanding the behavior of Benzenemethanesulfonamide, 3-bromo-2-fluoro- cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimizing drug candidates for better efficacy.

The future prospects for Benzenemethanesulfonamide, 3-bromo-2-fluoro- are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. Collaborative efforts between chemists and biologists are essential to fully realize its potential by integrating synthetic chemistry with biological testing. As our understanding of molecular interactions continues to grow, compounds like Benzenemethanesulfonamide, 3-bromo-2-fluoro- are likely to play a crucial role in shaping the next generation of pharmaceuticals.